Cas no 496-13-9 (1H,2H,3H-pyrrolo[3,4-c]pyridine)

• Product Name: 1H,2H,3H-pyrrolo[3,4-c]pyridine
• CAS No: 496-13-9
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD25562960
• CID: 331616
• PubChem ID: 1519417
• Update Time: 2025-05-20

1H,2H,3H-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine
• 1H-Pyrrolo[3,4-c]pyridine,2,3-dihydro-
• 1H,2H,3H-pyrrolo[3,4-c]pyridine
• AKOS006350427
• HIACNNDCIUUION-UHFFFAOYSA-N
• 1H-PYRROLO[3,4-C]PYRIDINE, 2,3-DIHYDRO-
• FT-0648595
• 2,3-Dihydro-1H-pyrrolo-3,4-cpyridine
• DTXSID40364032
• EN300-89883
• MFCD06858479
• 496-13-9
• J-506990
• A827775
• AMY30267
• 1,3-dihydro-2H-pyrrolo[3,4-c]pyridine
• SCHEMBL1118591
• BS-16862
• AB30511
• SY317635

• MDL： MFCD25562960
• Inchi： 1S/C7H8N2/c1-2-8-4-7-5-9-3-6(1)7/h1-2,4,9H,3,5H2
• InChI Key： HIACNNDCIUUION-UHFFFAOYSA-N
• SMILES： N1CC2C=NC=CC=2C1

Computed Properties

• Exact Mass: 120.06900
• Monoisotopic Mass: 120.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.114
• Boiling Point: 212 ºC
• Flash Point: 82 ºC
• Refractive Index: 1.567
• PSA: 24.92000
• LogP: 1.01360

Additional information on 1H,2H,3H-pyrrolo[3,4-c]pyridine

Recent Advances in the Study of 1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 496-13-9) and Its Applications in Chemical Biology and Medicine

1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 496-13-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This bicyclic scaffold is structurally related to indoles and pyridines, which are well-known pharmacophores in drug discovery. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics.

One of the most notable advancements in this area is the use of 1H,2H,3H-pyrrolo[3,4-c]pyridine as a core structure in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed structure-activity relationship (SAR) studies to optimize the substituents on the pyrrolopyridine core, leading to compounds with improved selectivity and pharmacokinetic properties.

In addition to its role in kinase inhibition, 1H,2H,3H-pyrrolo[3,4-c]pyridine has shown promise in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyrrolopyridine derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these compounds potential candidates for addressing antibiotic resistance.

The versatility of this scaffold is further highlighted by its applications in CNS drug discovery. Researchers have identified 1H,2H,3H-pyrrolo[3,4-c]pyridine derivatives as modulators of neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2022 study in ACS Chemical Neuroscience revealed that certain analogs exhibit high affinity for serotonin and dopamine receptors, suggesting their potential as novel therapeutics for mood disorders and cognitive impairments.

From a synthetic chemistry perspective, recent advances have focused on developing efficient and scalable routes to 1H,2H,3H-pyrrolo[3,4-c]pyridine and its derivatives. A 2023 paper in Organic Letters described a novel one-pot synthesis method that significantly improves yield and reduces the number of purification steps. This methodological innovation is expected to facilitate the broader adoption of this scaffold in drug discovery programs.

In conclusion, 1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 496-13-9) represents a versatile and pharmacologically relevant scaffold with diverse applications in chemical biology and medicine. Ongoing research continues to uncover new therapeutic opportunities for this compound, particularly in oncology, infectious diseases, and CNS disorders. Future directions may include the exploration of its use in combination therapies and the development of targeted delivery systems to enhance its therapeutic index.